Cas no 2580219-45-8 (2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]pyrimidine-4-carboxylic acid)

• Product Name: 2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]pyrimidine-4-carboxylic acid
• CAS No: 2580219-45-8
• MF: C₂₃H₁₉N₃O₄
• MW: 401.414665460587
• CID: 6527953
• PubChem ID: 165894418
• Update Time: 2025-05-20

2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]pyrimidine-4-carboxylic acid
• EN300-6759135
• 2580219-45-8

• Inchi： 1S/C23H19N3O4/c27-20(28)19-9-12-24-21(25-19)23(10-11-23)26-22(29)30-13-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-9,12,18H,10-11,13H2,(H,26,29)(H,27,28)
• InChI Key： ILDMWBOKSQTVMX-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(C2N=CC=C(C(=O)O)N=2)CC1)=O

Computed Properties

• Exact Mass: 401.13755610g/mol
• Monoisotopic Mass: 401.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 101Ų

Additional information on 2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]pyrimidine-4-carboxylic acid

Compound CAS No 2580219-45-8: 2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]pyrimidine-4-carboxylic Acid

The compound with CAS No 2580219-45-8, named 2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]pyrimidine-4-carboxylic acid, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in therapeutic agents.

The molecular structure of this compound is characterized by a pyrimidine ring system, which serves as the central scaffold. Attached to this pyrimidine ring is a cyclopropyl group, which is further substituted with a fluorenylmethoxycarbonyl (Fmoc) amino group. The Fmoc group is a well-established protecting group in peptide synthesis, and its presence in this compound suggests its potential role in modulating the biological activity or enhancing the stability of the molecule.

Recent studies have highlighted the importance of pyrimidine derivatives in targeting various disease states, including cancer, inflammation, and infectious diseases. The unique combination of the pyrimidine ring with the cyclopropyl-Fmoc moiety in this compound makes it an intriguing candidate for exploring novel therapeutic interventions. Researchers have demonstrated that such structures can exhibit potent inhibitory effects on key enzymes and signaling pathways involved in disease progression.

One of the most promising aspects of 2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]pyrimidine-4-carboxylic acid is its potential as a lead compound for drug development. Its structure allows for extensive chemical modification, enabling researchers to optimize its pharmacokinetic properties, such as bioavailability and half-life, while maintaining or enhancing its biological activity.

Moreover, the incorporation of the Fmoc group introduces additional functional diversity to the molecule. This group not only serves as a protecting group but also contributes to the overall hydrophobicity and electronic properties of the compound. Such characteristics are crucial for interactions with biological targets, such as proteins or nucleic acids, which are often mediated by hydrophobic and electrostatic interactions.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's potential. Molecular docking studies have revealed that 2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]pyrimidine-4-carboxylic acid exhibits favorable binding affinities to several therapeutic targets, including kinases and proteases. These findings underscore its potential as a lead compound for developing next-generation therapeutics.

In conclusion, CAS No 2580219-45-8 represents a cutting-edge molecule with significant potential in medicinal chemistry and drug discovery. Its unique structure, combining a pyrimidine ring with a cyclopropyl-Fmoc moiety, positions it as a promising candidate for exploring novel therapeutic interventions. As research continues to unravel its full potential, this compound stands at the forefront of innovative drug development strategies.